N-(3-fluorophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide

• Molecular Formula: C19H21F2N3O
• Molecular Weight: 345.4 g/mol
• IUPAC Name: N-(3-fluorophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C19H21F2N3O/c20-15-4-3-5-16(14-15)22-19(25)8-9-23-10-12-24(13-11-23)18-7-2-1-6-17(18)21/h1-7,14H,8-13H2,(H,22,25)
• InChI Key: HJKFLDUOZMFTCS-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC(=O)NC2=CC(=CC=C2)F)C3=CC=CC=C3F

Description

N-(3-fluorophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide, commonly known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. It is used in scientific research for its potential therapeutic properties and as a tool to study the mechanisms of action of certain drugs.

Mechanism of Action

The exact mechanism of action of FPPP is not fully understood. However, it is believed to work by enhancing the effects of certain neurotransmitters, such as dopamine, serotonin, and norepinephrine. FPPP has also been shown to inhibit the reuptake of these neurotransmitters, leading to increased levels in the brain.
Biochemical and Physiological Effects
FPPP has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can lead to increased feelings of pleasure and reward. FPPP has also been shown to increase the levels of norepinephrine and serotonin in the brain, which can lead to increased energy and improved mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FPPP in lab experiments is its ability to enhance the effects of certain drugs, making it a useful tool for studying the mechanisms of action of these drugs. FPPP has also been shown to have potential therapeutic properties, particularly in the treatment of anxiety and depression.
However, there are also some limitations to using FPPP in lab experiments. One of the main limitations is its potential for abuse, as it has been shown to have psychoactive effects. Additionally, FPPP has not been extensively studied for its safety and efficacy in humans, so its use in clinical settings is limited.

Future Directions

There are several future directions for research on FPPP. One area of interest is its potential therapeutic properties, particularly in the treatment of anxiety and depression. Further research is needed to determine the safety and efficacy of FPPP in humans.
Another area of interest is the development of new drugs based on the structure of FPPP. By studying the mechanisms of action of FPPP, researchers may be able to develop new drugs that are more effective and have fewer side effects.
Conclusion
In conclusion, FPPP is a chemical compound that is primarily used in scientific research as a tool to study the mechanisms of action of certain drugs. It has potential therapeutic properties, particularly in the treatment of anxiety and depression. While FPPP has advantages as a research tool, its use is limited by its potential for abuse and lack of extensive research on its safety and efficacy in humans. Further research is needed to fully understand the potential benefits and limitations of FPPP.

Synthesis Methods

The synthesis of FPPP involves the reaction of 3-fluorobenzoyl chloride with 1-(2-fluorophenyl)piperazine in the presence of triethylamine. The resulting product is then treated with propanoyl chloride to yield FPPP.

Scientific Research Applications

FPPP is primarily used in scientific research as a tool to study the mechanisms of action of certain drugs. It has been shown to enhance the effects of certain drugs, such as dopamine agonists, and to inhibit the reuptake of serotonin and norepinephrine. FPPP has also been studied for its potential therapeutic properties, particularly in the treatment of anxiety and depression.